Cas no 6064-14-8 (1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea)

• Product Name: 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea
• CAS No: 6064-14-8
• MF: C₁₇H₁₄F₆N₂O₃
• MW: 408.295085430145
• MDL: MFCD30748125
• CID: 4061948
• PubChem ID: 85868294
• Update Time: 2025-07-02

1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N,N'-bis[2-methoxy-5-(trifluoromethyl)phenyl]-
• Carbanilide, 2,2'-dimethoxy-5,5'-bis(trifluoromethyl)-
• 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea
• 6064-14-8
• N,N'-Bis[2-methoxy-5-(trifluoromethyl)phenyl]urea
• CS-B1426
• CS-15223
• 1,3-bis[2-methoxy-5-(trifluoromethyl)phenyl]urea
• AKOS037650724
• C13181

• MDL： MFCD30748125
• Inchi： 1S/C17H14F6N2O3/c1-27-13-5-3-9(16(18,19)20)7-11(13)24-15(26)25-12-8-10(17(21,22)23)4-6-14(12)28-2/h3-8H,1-2H3,(H2,24,25,26)
• InChI Key： JNZRRLKDUZVUOK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(NC1=C(C=CC(C(F)(F)F)=C1)OC)=O)OC)(F)F

Computed Properties

• Exact Mass: 408.09086129g/mol
• Monoisotopic Mass: 408.09086129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.6

Additional information on 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea

Professional Introduction to 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea (CAS No: 6064-14-8)

1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea, a compound with the chemical formula C₁₇H₁₃F₃N₂O₂, is a significant molecule in the field of pharmaceutical chemistry and agrochemical research. This compound, identified by its CAS number 6064-14-8, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The presence of both methoxy and trifluoromethyl substituents in its aromatic rings imparts distinct electronic and steric effects, making it a versatile scaffold for further chemical modifications.

The molecular structure of 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea features two phenyl rings connected by a urea linkage. The methoxy group at the 2-position of each phenyl ring enhances solubility and metabolic stability, while the trifluoromethyl group at the 5-position introduces lipophilicity and electron-withdrawing effects. These features are crucial in determining the compound's interactions with biological targets, making it an attractive candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic properties. The trifluoromethyl group, in particular, is well-known for its ability to increase metabolic stability and binding affinity. Studies have shown that compounds containing this moiety often exhibit higher efficacy and selectivity in biological assays. The urea linkage in 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea further contributes to its potential as a pharmacophore by providing a hydrogen bonding network that can interact with biological targets.

Recent research has explored the pharmacological potential of 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea in various therapeutic areas. For instance, studies have suggested that this compound may have applications in anti-inflammatory and anticancer therapies. The combination of methoxy and trifluoromethyl groups is believed to modulate enzyme activity and receptor binding, leading to therapeutic effects. Additionally, the structural flexibility of the molecule allows for further derivatization, enabling the design of more specialized derivatives with tailored biological activities.

The synthesis of 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea involves multi-step organic reactions that require precise control over reaction conditions. The preparation typically starts with the functionalization of biphenyl derivatives followed by the introduction of urea moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for further biological evaluation.

In the realm of agrochemical research, 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea has shown promise as a precursor for developing novel pesticides. The structural features of this compound contribute to its ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. Researchers are exploring its potential as an insect growth regulator or herbicide, leveraging its unique chemical properties to create more effective and environmentally friendly agrochemicals.

The spectroscopic properties of 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea have been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses provide critical insights into the compound's structure and purity, ensuring that it meets the stringent requirements for pharmaceutical applications. High-resolution NMR spectroscopy has been particularly useful in confirming the connectivity of atoms and identifying any impurities that may be present.

As research continues to evolve, new applications for 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea are likely to emerge. Advances in computational chemistry and molecular modeling are enabling researchers to predict the biological activity of this compound more accurately before conducting expensive experimental trials. These computational tools are also being used to design derivatives with enhanced properties, further expanding its potential uses in medicine and agriculture.

In conclusion, 1,3-Bis(2-methoxy-5-(trifluoromethyl)phenyl)urea (CAS No: 6064-14-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an excellent candidate for developing novel therapeutic agents and pesticides. As research progresses, this molecule is expected to play an increasingly important role in addressing global health and agricultural challenges.